Cas no 1040053-61-9 (N-(4-Chlorophenyl)-2-(pyridin-3-ylmethyl)aminoacetamide)

• Product Name: N-(4-Chlorophenyl)-2-(pyridin-3-ylmethyl)aminoacetamide
• CAS No: 1040053-61-9
• MF: C₁₄H₁₄ClN₃O
• MW: 275.733461856842
• CID: 5069213
• Update Time: 2025-10-20

N-(4-Chlorophenyl)-2-(pyridin-3-ylmethyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-[(pyridin-3-ylmethyl)amino]acetamide
• N-(4-chlorophenyl)-2-(pyridin-3-ylmethylamino)acetamide
• Z52703118
• N-(4-chlorophenyl)-2-{[(pyridin-3-yl)methyl]amino}acetamide
• N-(4-Chlorophenyl)-2-(pyridin-3-ylmethyl)aminoacetamide

• Inchi： 1S/C14H14ClN3O/c15-12-3-5-13(6-4-12)18-14(19)10-17-9-11-2-1-7-16-8-11/h1-8,17H,9-10H2,(H,18,19)
• InChI Key： YHPJWFOFTRZCMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CNCC1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 280
• XLogP3: 1.8
• Topological Polar Surface Area: 54

Additional information on N-(4-Chlorophenyl)-2-(pyridin-3-ylmethyl)aminoacetamide

Comprehensive Overview of N-(4-Chlorophenyl)-2-(pyridin-3-ylmethyl)aminoacetamide (CAS 1040053-61-9)

N-(4-Chlorophenyl)-2-(pyridin-3-ylmethyl)aminoacetamide (CAS 1040053-61-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a pyridine ring and a chlorophenyl group, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, including its interactions with biological targets and its role in modulating specific biochemical pathways.

The growing interest in N-(4-Chlorophenyl)-2-(pyridin-3-ylmethyl)aminoacetamide aligns with current trends in precision medicine and targeted therapy. As the scientific community increasingly focuses on personalized treatment options, compounds like this are being studied for their potential to address unmet medical needs. Its structural features make it a candidate for further investigation in areas such as enzyme inhibition and receptor modulation, which are hot topics in modern drug development.

One of the key reasons behind the popularity of CAS 1040053-61-9 in research is its versatility. The presence of both a pyridinylmethyl and a chlorophenyl moiety allows for diverse chemical modifications, enabling scientists to fine-tune its properties for specific applications. This adaptability is crucial in the context of structure-activity relationship (SAR) studies, which are fundamental to optimizing drug candidates for efficacy and safety.

In addition to its potential therapeutic applications, N-(4-Chlorophenyl)-2-(pyridin-3-ylmethyl)aminoacetamide is also of interest in chemical biology. Researchers utilize such compounds as tools to probe biological systems, gaining insights into complex cellular processes. This dual role—both as a potential therapeutic agent and a research tool—highlights the compound's significance in advancing scientific knowledge.

The synthesis and characterization of CAS 1040053-61-9 involve advanced techniques in organic chemistry and analytical chemistry. Modern methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the compound. These rigorous standards are essential for maintaining the reliability of research findings and ensuring reproducibility across studies.

As the demand for novel bioactive compounds continues to rise, N-(4-Chlorophenyl)-2-(pyridin-3-ylmethyl)aminoacetamide remains a subject of active investigation. Its potential applications span a wide range of fields, from medicinal chemistry to biochemical research, making it a valuable asset in the quest for innovative solutions to complex health challenges. Future studies may further elucidate its mechanisms of action and expand its utility in both academic and industrial settings.

For researchers and professionals seeking detailed information on CAS 1040053-61-9, it is advisable to consult peer-reviewed journals and reputable databases. Staying updated with the latest findings ensures a comprehensive understanding of this compound's evolving role in science and medicine. As the field progresses, N-(4-Chlorophenyl)-2-(pyridin-3-ylmethyl)aminoacetamide is poised to remain a key player in cutting-edge research and development.